Cas no 2172556-17-9 (1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

1-3-Amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one is a fluorinated heterocyclic compound featuring a pyrrolidine core substituted with a thiazole ring and a trifluoroacetyl group. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of the thiazole moiety enhances its potential as a pharmacophore, while the trifluoroacetyl group contributes to metabolic stability and lipophilicity. This compound is suited for applications in medicinal chemistry, where its scaffold can be leveraged to modulate selectivity and potency in drug discovery. High purity and well-defined synthetic routes ensure reproducibility for research and industrial use.
1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one structure
2172556-17-9 structure
Product Name:1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
CAS No:2172556-17-9
MF:C9H10F3N3OS
MW:265.255410671234
CID:6104887
PubChem ID:165823298
Update Time:2025-10-05

1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
    • EN300-1623816
    • 2172556-17-9
    • 1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
    • Inchi: 1S/C9H10F3N3OS/c10-9(11,12)7(16)15-3-1-8(13,5-15)6-14-2-4-17-6/h2,4H,1,3,5,13H2
    • InChI Key: FSJBQVYUTCYFTQ-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1(CN(C(C(F)(F)F)=O)CC1)N

Computed Properties

  • Exact Mass: 265.04966761g/mol
  • Monoisotopic Mass: 265.04966761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 87.5Ų

1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1623816-0.05g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
0.05g
$768.0 2023-06-04
Enamine
EN300-1623816-0.1g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
0.1g
$804.0 2023-06-04
Enamine
EN300-1623816-0.25g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
0.25g
$840.0 2023-06-04
Enamine
EN300-1623816-0.5g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
0.5g
$877.0 2023-06-04
Enamine
EN300-1623816-1.0g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
1g
$914.0 2023-06-04
Enamine
EN300-1623816-2.5g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
2.5g
$1791.0 2023-06-04
Enamine
EN300-1623816-5.0g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
5g
$2650.0 2023-06-04
Enamine
EN300-1623816-10.0g
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
10g
$3929.0 2023-06-04
Enamine
EN300-1623816-50mg
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
50mg
$768.0 2023-09-22
Enamine
EN300-1623816-100mg
1-[3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
2172556-17-9
100mg
$804.0 2023-09-22

Additional information on 1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

Recent Advances in the Study of 1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS: 2172556-17-9)

The compound 1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS: 2172556-17-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and trifluoroethyl moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic enantioselective methods. These advancements have not only streamlined the production process but also enabled the exploration of structural analogs with enhanced bioactivity.

In terms of pharmacological evaluation, preliminary in vitro and in vivo studies have demonstrated promising results. The compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent findings indicate that it acts as a selective inhibitor of protein kinases, which are critical in cell signaling and proliferation. This property positions it as a potential candidate for the development of targeted therapies for cancer and autoimmune diseases.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one with its biological targets. These studies highlight the importance of the thiazole ring and the trifluoroethyl group in mediating high-affinity binding, offering a rationale for further structural modifications to optimize therapeutic efficacy.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 1-3-amino-3-(1,3-thiazol-2-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one represents a promising scaffold for drug development, with its unique chemical structure and potent bioactivity. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications, making it a valuable asset in the field of medicinal chemistry.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司